Cas no 927679-36-5 (3-((2,6-dichloropyrimidin-4-yl)methyl)benzonitrile)

• Product Name: 3-((2,6-dichloropyrimidin-4-yl)methyl)benzonitrile
• CAS No: 927679-36-5
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• CID: 2105485
• Update Time: 2023-11-18

3-((2,6-dichloropyrimidin-4-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2,6-dichloropyrimidin-4-yl)methyl)benzonitrile
• CID 87861323
• Benzonitrile, 3-[(2,6-dichloro-4-pyrimidinyl)methyl]-

• Inchi： 1S/C12H7Cl2N3/c13-11-6-10(16-12(14)17-11)5-8-2-1-3-9(4-8)7-15/h1-4,6H,5H2
• InChI Key： GUDAZJYCCCLQRN-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2C=CC=C(C#N)C=2)=NC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Topological Polar Surface Area: 49.6